N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H21N3O/c1-2-17-16(20)19-9-7-12(8-10-19)15-11-13-5-3-4-6-14(13)18-15/h3-6,11-12,18H,2,7-10H2,1H3,(H,17,20)
• InChI Key: VSXMYQOHEAWZSQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)C2=CC3=CC=CC=C3N2
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide, also known as EPIC, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EPIC is a piperidine-based compound that has been shown to have significant effects on the central nervous system, making it a promising candidate for further study.

Mechanism of Action

N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide is believed to work by binding to and modulating the activity of dopamine and serotonin receptors in the brain. This modulation can lead to changes in neurotransmitter release and uptake, resulting in altered signaling within the brain.
Biochemical and Physiological Effects:
N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide has been shown to have a range of biochemical and physiological effects. In animal studies, N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide has been shown to increase dopamine and serotonin release, leading to increased locomotor activity and enhanced reward-seeking behavior. Additionally, N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide for lab experiments is its specificity for dopamine and serotonin receptors. This specificity allows researchers to selectively target these systems without affecting other neurotransmitter systems. However, N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide is a relatively new compound, and more research is needed to fully understand its limitations and potential side effects.

Future Directions

There are many potential future directions for research on N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide. One area of interest is in the development of new treatments for mood disorders such as depression and anxiety. N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide's ability to modulate dopamine and serotonin systems may make it a promising candidate for these applications. Additionally, N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide may have potential applications in the study of addiction and other psychiatric disorders. Further research is needed to fully understand the potential of this compound and its mechanisms of action.

Synthesis Methods

The synthesis of N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide involves a multi-step process that requires specialized equipment and expertise. The initial step involves the reaction of 2-bromo-1-phenylethanone with 2-aminobenzophenone to form an intermediate product. This intermediate is then reacted with N-ethylpiperidine to produce the final product, N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide.

Scientific Research Applications

N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide has been shown to have a range of potential applications in scientific research. One of the primary areas of interest is in the study of the central nervous system. N-ethyl-4-(1H-indol-2-yl)piperidine-1-carboxamide has been shown to have significant effects on the dopamine and serotonin systems, which are critical for regulating mood, motivation, and reward.